Cas no 2228928-00-3 (tert-butyl N-1-oxo-2-(quinoxalin-2-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-oxo-2-(quinoxalin-2-yl)propan-2-ylcarbamate
• CAS No: 2228928-00-3
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 5903764
• PubChem ID: 165776736
• Update Time: 2025-06-10

tert-butyl N-1-oxo-2-(quinoxalin-2-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-oxo-2-(quinoxalin-2-yl)propan-2-ylcarbamate
• 2228928-00-3
• EN300-1873929
• tert-butyl N-[1-oxo-2-(quinoxalin-2-yl)propan-2-yl]carbamate

• Inchi： 1S/C16H19N3O3/c1-15(2,3)22-14(21)19-16(4,10-20)13-9-17-11-7-5-6-8-12(11)18-13/h5-10H,1-4H3,(H,19,21)
• InChI Key： XNYIOFWCXIBZKL-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=NC2C=CC=CC=2N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.2Ų

Additional information on tert-butyl N-1-oxo-2-(quinoxalin-2-yl)propan-2-ylcarbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-1-oxo-2-(quinoxalin-2-yl)propan-2-ylcarbamate (CAS: 2228928-00-3)

The compound tert-butyl N-1-oxo-2-(quinoxalin-2-yl)propan-2-ylcarbamate (CAS: 2228928-00-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the importance of tert-butyl N-1-oxo-2-(quinoxalin-2-yl)propan-2-ylcarbamate as a key intermediate in the synthesis of novel quinoxaline derivatives. Quinoxalines are known for their broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The tert-butyl carbamate moiety in this compound enhances its stability and reactivity, making it a valuable building block for the development of new pharmaceutical agents.

One of the most notable advancements in the synthesis of this compound involves the use of green chemistry approaches. Researchers have developed efficient and environmentally friendly methods for its preparation, utilizing catalytic systems that minimize waste and reduce the use of hazardous reagents. These methods not only improve the yield and purity of the product but also align with the growing demand for sustainable chemical processes in the pharmaceutical industry.

In terms of biological applications, recent in vitro and in vivo studies have demonstrated the potential of tert-butyl N-1-oxo-2-(quinoxalin-2-yl)propan-2-ylcarbamate as a precursor for the development of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The quinoxaline core of this compound has shown promising interactions with specific kinase targets, suggesting its utility in the design of targeted therapies.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of this compound with biological targets. These studies have identified key structural features that contribute to its binding affinity and selectivity, paving the way for the rational design of more potent and specific derivatives. Such approaches are instrumental in accelerating the drug discovery process and reducing the time and cost associated with experimental screening.

In conclusion, tert-butyl N-1-oxo-2-(quinoxalin-2-yl)propan-2-ylcarbamate (CAS: 2228928-00-3) represents a promising scaffold in medicinal chemistry, with diverse applications in drug development. The recent advancements in its synthesis and biological evaluation underscore its potential as a valuable tool for researchers in the field. Future studies should focus on further optimizing its properties and exploring its therapeutic potential in preclinical and clinical settings.